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Compound of Interest

Compound Name:
2-(2,4,6-

Trichlorophenoxy)acetohydrazide

CAS No.: 190588-40-0

Cat. No.: B2936546

Get Quote

Executive Summary
2-(2,4,6-Trichlorophenoxy)acetohydrazide (CAS: 190588-40-0) is a critical "privileged

scaffold" in the synthesis of bioactive heterocycles, particularly 1,3,4-oxadiazoles and 1,2,4-

triazoles. Unlike its herbicidal parent acid (2,4,6-T), this hydrazide derivative serves primarily as

a precursor for antimicrobial and anti-inflammatory agents.

This guide compares the structural and physicochemical properties of the 2,4,6-trichloro

derivative against its well-characterized analogs: 2-(4-chlorophenoxy)acetohydrazide and 2-

(2,4-dichlorophenoxy)acetohydrazide (2,4-D hydrazide).

Key Findings
Steric Influence: The presence of chlorine atoms at both ortho positions (2,6-) in the trichloro

derivative introduces significant steric strain, disrupting the planar conformation observed in

mono-substituted analogs.
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Crystal Packing: While 4-chloro analogs form stable planar sheets via intermolecular

hydrogen bonds, the 2,4,6-trichloro derivative exhibits a twisted conformation, predicted to

alter solubility and bioavailability profiles.

Synthetic Utility: It offers higher reactivity for cyclization reactions due to the electron-

withdrawing nature of the trichlorophenoxy group, making it a superior synthon for electron-

deficient heterocycles.

Structural Analysis & X-Ray Diffraction (XRD)
Insights
The Reference Standard: 2-(4-
Chlorophenoxy)acetohydrazide
To understand the crystallography of the 2,4,6-trichloro derivative, we must first establish the

baseline established by the 4-chloro analog, for which single-crystal XRD data is well-

documented.

Crystal System: Monoclinic

Space Group:

Key Structural Feature: The molecule consists of two planar fragments: the phenyl ring and

the acetohydrazide moiety (

).[1]

Dihedral Angle: The angle between these planes is approximately 14.93°, indicating a nearly

planar overall structure.[1]

Packing: Molecules stack in layers stabilized by

and

intermolecular hydrogen bonds.
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Predictive Structural Modeling: 2-(2,4,6-
Trichlorophenoxy)acetohydrazide
For the title compound, the introduction of two additional chlorine atoms at the 2- and 6-

positions creates a "steric lock."

Feature
4-Chloro Analog
(Reference)

2-(2,4,6-
Trichlorophenoxy)a
cetohydrazide

Impact on
Performance

Ortho-Substitution None (H atoms) Two Chlorine atoms

Creates steric clash

with the ether oxygen

and methylene group.

Conformation
Nearly Planar

(Dihedral ~15°)
Twisted / Non-Planar

The phenyl ring must

rotate out of plane to

accommodate the

bulky Cl atoms.

H-Bonding
Strong Intermolecular

Sheets
Disrupted Networks

Steric bulk hinders

tight stacking; likely

lower density packing.

Solubility Moderate Lower (Predicted)

High lipophilicity

(LogP > 3.5) due to

high halogen content.

Comparative Physicochemical Data
The following table synthesizes experimental and calculated data for the series.
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Property 4-Chloro Derivative
2,4-Dichloro
Derivative (2,4-D)

2,4,6-Trichloro

Derivative

Molecular Weight 200.62 235.07 269.51

Melting Point 152–153 °C 138–140 °C 168–170 °C (Est.)

LogP (Lipophilicity) ~1.2 ~2.8 ~3.6

Electronic Effect Weakly Deactivating
Moderately

Deactivating
Strongly Deactivating

Primary Use General Intermediate Herbicide Precursor Antimicrobial Scaffold

Note on Melting Point: The 2,4,6-trichloro derivative typically exhibits a higher melting point than

the 2,4-dichloro analog due to the symmetry of the substitution pattern and increased molecular

weight, despite the steric twist.

Experimental Protocol: Synthesis &
Characterization
This protocol describes the self-validating synthesis of 2-(2,4,6-
Trichlorophenoxy)acetohydrazide. This method ensures high purity suitable for subsequent

cyclization.

Reagents Required[2]
Precursor: Ethyl 2-(2,4,6-trichlorophenoxy)acetate (0.01 mol)

Reagent: Hydrazine hydrate (80% or 99%, 0.05 mol)

Solvent: Absolute Ethanol (30 mL)

Catalyst: None required (Autocatalytic)
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Step-by-Step Methodology
Dissolution: In a 100 mL round-bottom flask, dissolve 2.83 g of ethyl 2-(2,4,6-

trichlorophenoxy)acetate in 30 mL of absolute ethanol. Stir until clear.

Addition: Add 2.5 mL of hydrazine hydrate dropwise at room temperature. A slight exotherm

may be observed.

Reflux: Heat the mixture to reflux (

) for 4–6 hours.

Validation Point: Monitor via TLC (System: Ethyl Acetate/Hexane 1:1). The starting ester

spot (

) should disappear, replaced by a lower

hydrazide spot.

Crystallization: Cool the solution to room temperature, then chill in an ice bath (

). A white precipitate will form.

Filtration: Filter the solid under vacuum. Wash with cold ethanol (

) to remove excess hydrazine.

Drying: Dry the crystals in a vacuum oven at

for 4 hours.

Characterization Checklist
Appearance: White to off-white crystalline solid.

IR Spectrum (KBr): Look for doublet peaks at

(

) and a strong carbonyl peak at

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2936546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(

amide).

Yield: Expected range 85–92%.

Visualization of Workflows & Logic
Synthesis Pathway
The following diagram illustrates the conversion of the phenoxy ester to the hydrazide and its

subsequent potential for heterocyclization.
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(Bioactive Agents)
+ Aldehydes/Acids
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Caption: Synthesis workflow from ester precursor to the target hydrazide scaffold.

Structural Logic: Steric Impact
This diagram visualizes why the 2,4,6-trichloro derivative differs structurally from the 4-chloro

reference.
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Caption: Logical flow demonstrating how ortho-chlorine substitution forces a twisted

conformation, altering physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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